Cas no 1131-35-7 (4,6-Pteridinedione,2-amino-3,5,7,8-tetrahydro-)

• Product Name: 4,6-Pteridinedione,2-amino-3,5,7,8-tetrahydro-
• CAS No: 1131-35-7
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• CID: 176839
• PubChem ID: 135423456
• Update Time: 2025-04-19

4,6-Pteridinedione,2-amino-3,5,7,8-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 4,6-Pteridinedione,2-amino-3,5,7,8-tetrahydro-
• 2-AMINO-1,5,7,8-TETRAHYDROPTERIDINE-4,6-DIONE
• 4,6-Pteridinedione,2-amino-1,5,7,8-tetrahydro-(8CI,9CI)
• 7,8-Dihydroxanthopterin
• SCHEMBL17556623
• 4,6-Pteridinedione, 2-amino-1,5,7,8-tetrahydro-
• 2-Amino-7,8-dihydropteridine-4,6(3H,5H)-dione
• 1131-35-7
• 6-hydroxy-7,8-dihydropterin
• SY266636
• MFCD24394239
• SCHEMBL2273420
• F17580
• DTXSID30150284
• JLRDKNBQJOODBP-UHFFFAOYSA-N
• C21065
• 2-Amino-3,5,7,8-tetrahydro-4,6-pteridinedione
• 4,6-Pteridinedione, 2-amino-3,5,7,8-tetrahydro-
• 2-Amino-1,5,7,8-tetrahydro-4,6-pteridinedione
• 2-Amino-7,8-dihydropteridine-4,6(1H,5H)-dione
• DTXCID5072775
• DB-227100

• Inchi： 1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1H2,(H,9,12)(H4,7,8,10,11,13)
• InChI Key： JLRDKNBQJOODBP-UHFFFAOYSA-N
• SMILES： O=C1CNC2=C(C(NC(N)=N2)=O)N1

Computed Properties

• Exact Mass: 181.06011
• Monoisotopic Mass: 181.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109Ų
• Surface Charge: 0
• Tautomer Count: 60
• XLogP3: -1.9

Experimental Properties

• Density: 2.2
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.991
• PSA: 108.61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pteridines and derivatives Pterins and derivatives